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Compound of Interest

Compound Name: 2-Amino-5-methylhexane

Cat. No.: B140909 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,4-Dimethylpentylamine (5-

methylhexan-2-amine)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
1,4-Dimethylpentylamine (1,4-DMAA), systematically known as 5-methylhexan-2-amine, is an

aliphatic amine that has garnered attention for its stimulant properties. Structurally related to

other sympathomimetic amines, a thorough understanding of its physical and chemical

properties is essential for researchers in pharmacology and drug development. This guide

provides a comprehensive overview of the key physicochemical data for 1,4-

Dimethylpentylamine, detailed experimental methodologies for its synthesis and property

determination, and a visualization of its proposed mechanism of action. All identifiers and data

presented herein pertain to CAS Number 28292-43-5.

Chemical Identification and Physical Properties
Accurate identification of 1,4-Dimethylpentylamine is critical, as it is often confused with its

isomer, 1,3-dimethylamylamine (1,3-DMAA). The definitive identifiers and physical properties

are summarized below.
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Identifier Value

IUPAC Name 5-methylhexan-2-amine

Synonyms
1,4-Dimethylpentylamine, 1,4-DMAA, 2-Amino-

5-methylhexane, 5-Methyl-2-hexylamine

CAS Number 28292-43-5

Molecular Formula C₇H₁₇N

Molecular Weight 115.22 g/mol

Canonical SMILES CC(C)CCC(C)N

InChI Key IZCBXLKODYZSDJ-UHFFFAOYSA-N

Table 2.1: Physicochemical Properties of 1,4-Dimethylpentylamine

Property Value Reference

Appearance Colorless liquid [1]

Boiling Point 128-129 °C (at 760 mmHg) [1]

Melting Point -19 °C (estimate) [1]

Density 0.760 g/mL (at 20 °C) [1]

Flash Point 28 °C [1]

Vapor Pressure 8.02 mmHg (at 25 °C) [1]

Refractive Index n20/D 1.416 [1]

pKa 10.98 ± 0.35 (Predicted) [1]

Water Solubility Slightly soluble [2][3]

LogP (Octanol/Water) 1.770 (Calculated) [4]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/casno28292-43-5.html
https://www.lookchem.com/casno28292-43-5.html
https://www.lookchem.com/casno28292-43-5.html
https://www.lookchem.com/casno28292-43-5.html
https://www.lookchem.com/casno28292-43-5.html
https://www.lookchem.com/casno28292-43-5.html
https://www.lookchem.com/casno28292-43-5.html
https://www.lookchem.com/casno28292-43-5.html
https://www.kuujia.com/cas-28292-43-5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3422085/
https://www.chemeo.com/cid/33-848-4/2-Hexanamine-5-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis via Leuckart Reaction (Representative
Protocol)
The Leuckart reaction is a well-established method for the reductive amination of ketones to

form amines. While a specific detailed protocol for 5-methylhexan-2-amine is not readily

available in the reviewed literature, the following is a representative procedure for the synthesis

of a similar aliphatic amine (2-heptylamine) from its corresponding ketone (2-heptanone), which

can be adapted.[5]

Materials:

5-methyl-2-hexanone (1 mole equivalent)

Ammonium formate (5 mole equivalents)

Concentrated Hydrochloric Acid (36-38%)

15% Sodium Hydroxide solution

Diethyl ether

Anhydrous calcium chloride

Four-necked flask, dropping funnel, thermometer, water segregator, condenser, and heating

mantle.

Procedure:

To a 250 mL four-necked flask equipped with a mechanical stirrer, dropping funnel,

thermometer, and a water segregator with a condenser, add ammonium formate (0.86 mol).

Heat the flask with stirring to 120 °C to melt the ammonium formate.

Once the ammonium formate is completely melted, add 5-methyl-2-hexanone (0.172 mol)

dropwise from the dropping funnel.

Maintain the reaction temperature at 130-140 °C for seven hours. Any ketone that distills into

the segregator should be returned to the flask periodically.
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After seven hours, allow the mixture to cool slightly. To hydrolyze the intermediate formyl

derivative, add 110 mL of concentrated hydrochloric acid to the reaction mixture.

Reflux the mixture for eight hours.

After cooling overnight, dilute the mixture with 100 mL of water and filter any foreign matter.

Extract the filtrate with 50 mL of diethyl ether to remove any unreacted ketone and other

water-insoluble material.

Make the aqueous layer alkaline (pH 9-10) by slowly adding a 15% sodium hydroxide

solution while cooling the flask in an ice bath.

Extract the liberated amine with diethyl ether three times (80 mL, 50 mL, 30 mL).

Combine the ether extracts and dry over anhydrous calcium chloride.

Filter to remove the drying agent, and remove the ether by distillation under reduced

pressure.

The residue can be further purified by fractional distillation to yield pure 5-methylhexan-2-

amine.
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Workflow for Synthesis of 1,4-Dimethylpentylamine

Reaction Setup

Hydrolysis

Workup & Purification

Melt Ammonium Formate
(120°C)

Add 5-methyl-2-hexanone
(dropwise)

Heat Reaction Mixture
(130-140°C, 7h)

Add conc. HCl

Reflux (8h)

Cool, Dilute with Water, Filter

Extract with Ether (remove impurities)

Basify with NaOH (pH 9-10)

Extract with Ether (collect product)

Dry with Anhydrous CaCl2

Purify by Distillation

end

Final Product:
5-methylhexan-2-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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